Cas no 1189662-54-1 (N-[(4-bromophenyl)methyl]-3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide)

• Product Name: N-[(4-bromophenyl)methyl]-3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide
• CAS No: 1189662-54-1
• MF: C₂₂H₂₁BrN₄O₄
• MW: 485.330544233322
• CID: 5390806
• Update Time: 2025-09-17

N-[(4-bromophenyl)methyl]-3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-bromophenyl)methyl]-3-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
• N-[(4-bromophenyl)methyl]-3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

• Inchi： 1S/C22H21BrN4O4/c1-30-17-9-15-16(10-18(17)31-2)26-21-20(15)25-12-27(22(21)29)8-7-19(28)24-11-13-3-5-14(23)6-4-13/h3-6,9-10,12,26H,7-8,11H2,1-2H3,(H,24,28)
• InChI Key： MVCZHJHPQWGXDR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Br)C=C1)(=O)CCN1C=NC2C3=C(NC=2C1=O)C=C(OC)C(OC)=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on N-[(4-bromophenyl)methyl]-3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

Introduction to N-[(4-bromophenyl)methyl]-3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide (CAS No. 1189662-54-1)

N-[(4-bromophenyl)methyl]-3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1189662-54-1, belongs to a class of molecules that exhibit promising properties in various therapeutic applications. The detailed structure of this molecule includes a 4-bromophenylmethyl moiety and a 7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol core, which together contribute to its distinctive chemical and biological profile.

The 4-bromophenylmethyl group is a key feature of this compound, providing a hydrophobic anchor that can interact with biological targets. This moiety is often found in pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. On the other hand, the 7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol scaffold is a nitrogen-containing heterocycle that is known for its role in various bioactive molecules. This particular scaffold has been extensively studied for its potential in inhibiting kinases and other enzymes involved in cancer pathways.

Recent advancements in medicinal chemistry have highlighted the importance of such multifaceted structures in developing novel therapeutics. The combination of the 4-bromophenylmethyl and 7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol components in N-[(4-bromophenyl)methyl]-3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide suggests that it may exhibit a range of biological activities. For instance, studies have indicated that similar compounds can interfere with signal transduction pathways critical for tumor growth and progression.

In the context of current research, this compound represents an intriguing candidate for further investigation. The presence of both bromine and methoxy groups provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. Additionally, the pyrimido[5,4-b]indol scaffold is known to be bioisosteric with other heterocycles that have demonstrated therapeutic efficacy. This similarity suggests that N-[(4-bromophenyl)methyl]-3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide could potentially be developed into a lead compound for drug discovery.

One of the most exciting aspects of this molecule is its potential role in addressing unmet medical needs. Current research is focusing on identifying new mechanisms of action for existing drugs and developing novel compounds that can overcome resistance. The structural features of N-[(4-bromophenyl)methyl] -3-{(7,8-dimethoxy)-}-(pyrimido[,(b)]indol)-](propanamide) make it a promising candidate for such efforts. Its ability to interact with multiple targets simultaneously could provide a synergistic effect that enhances therapeutic outcomes.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the (pyrimido[5,,(b)]indol) core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have been exploring various synthetic routes to optimize the production process while maintaining the integrity of the molecular structure. These efforts are crucial for translating laboratory findings into viable pharmaceutical candidates.

From a computational chemistry perspective,(N-[(bromo)phenyl)methyl] -(pyrimido[,(b)]indol)-(propanamide) presents an interesting challenge for modeling studies. The complex interplay between electronic and steric factors in this molecule can be better understood through advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations. These methods provide insights into how the compound might behave within biological systems and guide the design of derivatives with improved properties.

The pharmacological profile of N-[(bromo)phenylmethyl]-(pyrimido[,(b)]indol)-(propanamide) is still under investigation, but preliminary data suggest that it may exhibit potent activity against certain cancer cell lines. The combination of its structural features with known bioactive molecules has led researchers to hypothesize that it could modulate pathways involved in cell proliferation and survival. Further preclinical studies are needed to validate these hypotheses and determine the most effective dosing regimens.

In conclusion,N-[(bromo)phenylmethyl] -(pyrimido[,(b)]indol)-(propanamide) (CAS No. 1189662) -54-) is a fascinating compound with significant potential in pharmaceutical development. Its unique structure, which includes both (pyridine) moieties, makes it an attractive candidate for further exploration. As research continues, new applications for this molecule are likely to emerge, offering hope for innovative treatments across various diseases.